Cas no 1248492-68-3 (2-Benzofuranylcyclopentylmethanone)

• Product Name: 2-Benzofuranylcyclopentylmethanone
• CAS No: 1248492-68-3
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 5896052
• PubChem ID: 62631551
• Update Time: 2025-06-23

2-Benzofuranylcyclopentylmethanone Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranylcyclopentylmethanone
• 1248492-68-3
• EN300-744940
• AKOS011924757
• 2-cyclopentanecarbonyl-1-benzofuran

• Inchi： 1S/C14H14O2/c15-14(10-5-1-2-6-10)13-9-11-7-3-4-8-12(11)16-13/h3-4,7-10H,1-2,5-6H2
• InChI Key： VBSFJZVRNZEVQC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(C1CCCC1)=O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-Benzofuranylcyclopentylmethanone

2-Benzofuranylcyclopentylmethanone (CAS No. 1248492-68-3): A Comprehensive Overview

2-Benzofuranylcyclopentylmethanone (CAS No. 1248492-68-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of 2-Benzofuranylcyclopentylmethanone.

The molecular formula of 2-Benzofuranylcyclopentylmethanone is C₁₅H₁₄O₂, and its molecular weight is approximately 230.27 g/mol. The compound features a benzofuran ring fused to a cyclopentyl group, with a ketone functional group attached to the methylene bridge. This unique structural arrangement contributes to its diverse biological activities and potential therapeutic applications.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-Benzofuranylcyclopentylmethanone. One of the key areas of interest is its potential as an analgesic agent. Studies have shown that 2-Benzofuranylcyclopentylmethanone exhibits significant analgesic effects, which are attributed to its ability to modulate pain pathways in the central nervous system. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Benzofuranylcyclopentylmethanone effectively reduced pain responses in animal models of neuropathic pain.

Beyond its analgesic properties, 2-Benzofuranylcyclopentylmethanone has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that 2-Benzofuranylcyclopentylmethanone possesses potent anti-inflammatory activity, as evidenced by its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the Inflammation Research Journal reported that treatment with 2-Benzofuranylcyclopentylmethanone significantly reduced inflammation in a murine model of colitis.

The mechanism of action of 2-Benzofuranylcyclopentylmethanone is not yet fully understood, but several studies have provided insights into its potential targets. One hypothesis is that it interacts with specific receptors or enzymes involved in pain and inflammation pathways. For example, it has been suggested that 2-Benzofuranylcyclopentylmethanone may act as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of prostaglandins, which are key mediators of pain and inflammation. Additionally, some studies have proposed that it may modulate ion channels or neurotransmitter systems in the central nervous system.

The safety profile of 2-Benzofuranylcyclopentylmethanone is another critical aspect that has been extensively studied. Preclinical toxicology studies have indicated that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development as a therapeutic agent. However, more comprehensive safety evaluations are needed to ensure its long-term safety and efficacy in human subjects.

In conclusion, 2-Benzofuranylcyclopentylmethanone (CAS No. 1248492-68-3) is a multifaceted compound with significant potential in the treatment of pain and inflammatory conditions. Its unique chemical structure and pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its mechanisms of action and therapeutic applications, it is likely that 2-Benzofuranylcyclopentylmethanone will play an increasingly important role in the future of medicinal chemistry.